Cas no 1236256-48-6 (2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride)

• Product Name: 2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride
• CAS No: 1236256-48-6
• MF: C₁₃H₂₁ClN₂O₂
• MW: 272.771042585373
• CID: 1076211
• PubChem ID: 56832129
• Update Time: 2025-06-11

2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(3-methoxypropyl)-3-phenylpropanamide hydrochloride
• AKOS015848034
• 2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride
• 2-amino-N-(3-methoxypropyl)-3-phenylpropanamide;hydrochloride
• 1236256-48-6

• MDL： MFCD13562599
• Inchi： 1S/C13H20N2O2.ClH/c1-17-9-5-8-15-13(16)12(14)10-11-6-3-2-4-7-11;/h2-4,6-7,12H,5,8-10,14H2,1H3,(H,15,16);1H
• InChI Key： MXCUEKALUTUYHB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CC1C=CC=CC=1)N)NCCCOC

Computed Properties

• Exact Mass: 272.1291556g/mol
• Monoisotopic Mass: 272.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride

Introduction to 2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride (CAS No: 1236256-48-6)

2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1236256-48-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This amide derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The compound’s molecular structure, featuring a phenyl ring, an amino group, and a propyl chain with a methoxy substituent, positions it as a candidate for further exploration in drug discovery and development.

The pharmacological relevance of 2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride stems from its ability to interact with various biological targets. Recent studies have highlighted its structural features that may contribute to its binding affinity and selectivity. The presence of the aromatic phenyl ring and the amide functionality suggests potential interactions with enzymes and receptors, making it a promising scaffold for modulating biological pathways.

In the context of modern drug design, the substitution pattern of 2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride is particularly noteworthy. The 3-methoxypropyl side chain introduces hydrophobicity and flexibility, which can influence the compound’s solubility and metabolic stability. These properties are critical in determining its pharmacokinetic profile, including absorption, distribution, metabolism, excretion (ADME), and potential therapeutic efficacy.

Recent advancements in computational chemistry have enabled the virtual screening of compounds like 2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride against large databases of biological targets. Such simulations have identified potential binding pockets and interactions that could be exploited for designing more potent derivatives. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, providing valuable insights into the compound’s pharmacological behavior.

The synthesis of 2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The hydrochloride salt form enhances the compound’s stability and solubility, making it more suitable for in vitro and in vivo studies. Advances in synthetic methodologies have improved the efficiency and scalability of its production, facilitating its use in both academic research and industrial applications.

Investigations into the biological activity of 2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride have revealed intriguing findings. Preclinical studies suggest that this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer. The phenyl ring and amide moiety are known to participate in hydrogen bonding interactions, which are crucial for receptor binding. Additionally, the methoxy group can influence electronic properties, potentially modulating reactivity at biological targets.

The role of 2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride in drug development is further underscored by its potential as a lead compound. Medicinal chemists often use such scaffolds as starting points for generating libraries of derivatives with enhanced potency and selectivity. Structural modifications can be made to optimize pharmacokinetic properties while maintaining or improving biological activity.

Recent publications have explored the use of 2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride in combination therapies. The compound’s ability to interact with multiple targets suggests that it could be used synergistically with other drugs to achieve better therapeutic outcomes. Such combinations are particularly relevant in treating complex diseases where multiple pathways are involved.

The regulatory landscape for compounds like 2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride is also evolving. Regulatory agencies increasingly require comprehensive data on ADME, toxicity, and efficacy before approving new drugs. This has driven innovation in experimental design and analytical techniques to ensure that compounds meet stringent safety and efficacy standards.

In conclusion, 2-Amino-N-(3-methoxypropyl)-3-phenylpropanamidehydrochloride (CAS No: 1236256-48-6) represents a promising area of research in pharmaceutical chemistry. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable candidate for further exploration. As research continues to uncover its biological activities and potential therapeutic applications, this compound is likely to play an important role in the development of new treatments for various diseases.